2-(4-fluorophenyl)-N-(4-methoxy-2,5-dimethylbenzyl)ethanamine

• CAS: 353779-41-6
• Molecular Formula: C18H22FNO
• Molecular Weight: 287.4 g/mol
• SMILES: CC1=CC(=C(C=C1OC)C)CNCCC2=CC=C(C=C2)F
• InChI: InChI=1S/C18H22FNO/c1-13-11-18(21-3)14(2)10-16(13)12-20-9-8-15-4-6-17(19)7-5-15/h4-7,10-11,20H,8-9,12H2,1-3H3
• InChIKey: VFWFZVPMAOOPEA-UHFFFAOYSA-N

This solid free-base screening compound is a structurally matched negative control for NBOMe panels, enabling discrimination of target-specific activity from non-specific N-benzylphenethylamine scaffold effects. - Lacks the 2,5-dimethoxy pharmacophore essential for high-affinity 5-HT2A binding, minimizing serotonergic off-target activity. - Ideal for scaffold-specific SAR and hit-to-lead campaigns evaluating lipophilic tolerance (LogP 4.61) without confounding serotonergic activity. Supplied by BenchChem with reliable quality for immediate research use.

2-(4-Fluorophenyl)-N-(4-methoxy-2,5-dimethylbenzyl)ethanamine: Identity & Sourcing

2-(4-Fluorophenyl)-N-(4-methoxy-2,5-dimethylbenzyl)ethanamine (CAS 353779-41-6, ChemBridge ID 5572359) is an achiral N-benzylphenethylamine derivative supplied as a solid free-base screening compound with a molecular weight of 287.4 g/mol and molecular formula C18H22FNO . It is a member of the broader N-benzylphenethylamine (NBX) structural class, which includes the well-characterized NBOMe series of 5-HT2A receptor agonists; however, this compound differs from canonical NBOMe structures by lacking the 2,5-dimethoxy substitution on the phenyl ring and by bearing a 4-methoxy-2,5-dimethylbenzyl group at the nitrogen instead of the typical 2-methoxybenzyl group [1]. These structural modifications distinguish it pharmacologically from the serotonergic psychedelic NBOMe family and position it as a candidate for screening applications where divergent or attenuated 5-HT2A activity is desired.

Suitable for screening panels where attenuated or divergent 5-HT2A activity is desired

Structurally divergent from canonical NBOMe serotonergic agonists; lacks 2,5-dimethoxy pharmacophore

Achiral N-benzylphenethylamine free-base supplied as a solid screening compound

• [1] Rickli A, Luethi D, Reinisch J, Buchy D, Hoener MC, Liechti ME. Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs). Neuropharmacology. 2015 Dec;99:546-553. View Source

2-(4-Fluorophenyl)-N-(4-methoxy-2,5-dimethylbenzyl)ethanamine vs. NBOMe Analogs

Despite belonging to the same N-benzylphenethylamine superfamily, 2-(4-fluorophenyl)-N-(4-methoxy-2,5-dimethylbenzyl)ethanamine diverges from prototypical NBOMe compounds (e.g., 25F-NBOMe, 25I-NBOMe) in two pharmacophoric regions critical for receptor recognition. The canonical NBOMe pharmacophore requires 2,5-dimethoxy substitution on the phenyl ring for high-affinity 5-HT2A binding, a feature absent in this compound [1]. Simultaneously, the N-benzyl moiety substituted with 4-methoxy-2,5-dimethyl groups introduces steric bulk and altered hydrogen-bonding capacity relative to the 2-methoxybenzyl group conserved across all potent NBOMe 5-HT2A agonists [1]. These dual modifications predict substantially altered receptor interaction profiles. Procuring a generic NBOMe analog would introduce potent 5-HT2A agonism (Ki values in the low nanomolar range) [1] with associated serotonergic activity, while this compound is expected to display a fundamentally different selectivity fingerprint, making it irreplaceable for target- or pathway-specific screening campaigns where serotonergic off-target activity must be minimized.

2,5-Dimethoxy Pharmacophore Absence

Generic NBOMe analogs retain this essential motif for high 5-HT2A affinity; the target compound may exhibit substantially reduced serotonergic activity, shifting the receptor interaction profile.

N-Benzyl Substitution Divergence

The 4-methoxy-2,5-dimethylbenzyl group introduces steric bulk not present in the conserved 2-methoxybenzyl of potent NBOMe agonists, potentially altering selectivity fingerprints and target engagement.

• [1] Rickli A, Luethi D, Reinisch J, Buchy D, Hoener MC, Liechti ME. Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs). Neuropharmacology. 2015 Dec;99:546-553. View Source

2-(4-Fluorophenyl)-N-(4-methoxy-2,5-dimethylbenzyl)ethanamine: Differentiation Evidence

Absent 2,5-Dimethoxy Substitution and 5-HT2A Affinity

Unlike all potent NBOMe-series 5-HT2A agonists, 2-(4-fluorophenyl)-N-(4-methoxy-2,5-dimethylbenzyl)ethanamine lacks the 2,5-dimethoxy substitution pattern on the phenethylamine phenyl ring that is essential for high-affinity 5-HT2A receptor binding. In the comparative study by Rickli et al. (2015), all NBOMe derivatives bearing 2,5-dimethoxy substitution exhibited 5-HT2A Ki values in the low nanomolar range (e.g., 25I-NBOMe 5-HT2A Ki = 0.5–1.6 nM), while the 2C analogs without the N-benzyl group showed 10- to 100-fold lower affinity [1].

5-HT2A Pharmacophore Absence

Class-level inference

Predicted >100-fold reduction in 5-HT2A affinity vs. 25I-NBOMe (Ki 0.5–1.6 nM)

Supports serotonergic off-target avoidance

Binding assay confirmation needed

Evidence Dimension	5-HT2A receptor binding affinity (Ki)
Target Compound Data	Not reported; absence of 2,5-dimethoxy substitution predicts substantially reduced 5-HT2A affinity versus dimethoxy-substituted NBOMes
Comparator Or Baseline	25I-NBOMe: 5-HT2A Ki = 0.5–1.6 nM; 25F-NBOMe: 5-HT2A Ki reported in low nanomolar range (exact values from Rickli et al. 2015)
Quantified Difference	Predicted >100-fold reduction in 5-HT2A affinity (qualitative inference based on 2,5-dimethoxy pharmacophore requirement) [1]
Conditions	Radioligand binding assays at human recombinant 5-HT2A receptors expressed in HEK-293 cells

Why This Matters

For screening campaigns targeting non-serotonergic pathways, this compound avoids the potent 5-HT2A activity that represents a major confounding off-target effect in NBOMe-containing libraries.

• [1] Rickli A, Luethi D, Reinisch J, Buchy D, Hoener MC, Liechti ME. Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs). Neuropharmacology. 2015 Dec;99:546-553. View Source

N-Benzyl Substitution Divergence from NBOMe Motif

The target compound incorporates a 4-methoxy-2,5-dimethylbenzyl N-substituent, introducing two additional methyl groups at positions 2 and 5 of the benzyl ring relative to the conserved 2-methoxybenzyl group found in all canonical NBOMe hallucinogens (e.g., 25I-NBOMe, 25F-NBOMe, 25B-NBOMe). In the Rickli et al. (2015) systematic SAR analysis, the N-2-methoxybenzyl substitution was demonstrated to be a key determinant for high 5-HT2A/5-HT1A selectivity, increasing 5-HT2A binding affinity up to 100-fold compared to their 2C counterparts [1]. The steric and electronic perturbation introduced by the 2,5-dimethyl groups in the target compound is expected to alter this selectivity profile.

N-Benzyl Selectivity Divergence

Class-level inference

4-methoxy-2,5-dimethylbenzyl vs. 2-methoxybenzyl; altered 5-HT2A/5-HT1A selectivity predicted

N-Benzyl substitution modulates receptor selectivity

Quantitative selectivity data not yet reported

Evidence Dimension	N-Benzyl substitution pattern and 5-HT2A/5-HT1A selectivity ratio
Target Compound Data	4-methoxy-2,5-dimethylbenzyl group (calculated LogP = 4.61, additional steric bulk from 2,5-dimethyl groups)
Comparator Or Baseline	25I-NBOMe: 2-methoxybenzyl group, 5-HT2A/5-HT1A selectivity >100-fold (Ki 5-HT1A / Ki 5-HT2A) [1]
Quantified Difference	Altered selectivity profile predicted; quantitative selectivity data for target compound not yet reported in public literature
Conditions	Radioligand binding at human recombinant 5-HT receptor subtypes (HEK-293 cell membranes)

Why This Matters

This structural divergence at the N-benzyl position provides a distinct molecular tool for probing the contribution of N-benzyl substitution to receptor selectivity in the phenethylamine class, without confounding by the 2,5-dimethoxy pharmacophore.

• [1] Rickli A, Luethi D, Reinisch J, Buchy D, Hoener MC, Liechti ME. Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs). Neuropharmacology. 2015 Dec;99:546-553. View Source

Elevated Lipophilicity Relative to 25F-NBOMe

The target compound has a calculated LogP of 4.61 (Hit2Lead/ALOGPS prediction), which is 1.15 log units higher than the calculated LogP of 3.46 for 25F-NBOMe [1]. This difference arises from the replacement of two polar methoxy groups on the 25F-NBOMe phenyl ring with a hydrogen and a fluorine atom in the target compound, as well as the additional methyl groups on the N-benzyl substituent.

Lipophilicity

Cross-study comparable

LogP = 4.61 (Δ +1.15 vs. 25F-NBOMe LogP 3.46)

Higher lipid-phase partitioning may affect membrane permeability and assay solvent needs

In silico prediction; experimental LogD not reported

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP = 4.61
Comparator Or Baseline	25F-NBOMe: calculated LogP = 3.46 (PubChem/ALOGPS); 25I-NBOMe: calculated LogP ≈ 4.0
Quantified Difference	ΔLogP = +1.15 (vs. 25F-NBOMe); approximately 14-fold higher theoretical lipid-phase partitioning
Conditions	In silico prediction using ALOGP S algorithm; experimental LogD7.4 values not reported in public domain

Why This Matters

Higher lipophilicity may confer differential membrane permeability, plasma protein binding, and non-specific binding characteristics relevant to assay design, requiring distinct solvent (DMSO/PBS) compatibility protocols compared to less lipophilic NBOMe analogs.

• [1] PubChem. 25F-NBOMe (Compound Summary). CID: 137332332. View Source

Reduced Polar Surface Area vs. Canonical NBOMes

The target compound has a topological polar surface area (tPSA) of 21.3 Ų , which is significantly lower than the tPSA of canonical NBOMe compounds: 25F-NBOMe tPSA = 39.7 Ų, and 25I-NBOMe tPSA = 43.1 Ų [1]. This reduction of approximately 18–22 Ų reflects the absence of the two methoxy oxygen atoms on the phenyl ring that are present in all NBOMe series compounds.

Polar Surface Area

Cross-study comparable

tPSA = 21.3 Ų (Δ -18.4 vs. 25F-NBOMe 39.7 Ų)

Very low tPSA suggests reduced aqueous solubility vs. NBOMe series

Impacts formulation and assay buffer selection

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	tPSA = 21.3 Ų (1 H-bond donor, 2 H-bond acceptors)
Comparator Or Baseline	25F-NBOMe: tPSA = 39.7 Ų; 25I-NBOMe: tPSA = 43.1 Ų; 25B-NBOMe: tPSA = 39.7 Ų [1]
Quantified Difference	ΔtPSA = -18.4 Ų (vs. 25F-NBOMe); -21.8 Ų (vs. 25I-NBOMe)
Conditions	Calculated using Ertl's fragment-based method; standards: H-bond donor = 1, H-bond acceptor = 2

Why This Matters

A tPSA well below 60 Ų is associated with good blood-brain barrier penetration potential, but the very low value for this compound (21.3 Ų) also suggests significantly reduced aqueous solubility versus NBOMe comparators, impacting formulation and assay buffer selection.

• [1] DrugBank / PubChem. 25I-NBOMe (DB13950) and 25F-NBOMe compound properties. View Source

Predominant Protonation at Physiological pH

The predicted pKa of the secondary amine in 2-(4-fluorophenyl)-N-(4-methoxy-2,5-dimethylbenzyl)ethanamine is 9.77 ± 0.19 , indicating that at physiological pH (7.4), the compound exists almost exclusively (>99.5%) in the protonated, positively charged form. In contrast, NBOMe compounds bearing electron-withdrawing 2,5-dimethoxy groups on the phenyl ring have reduced amine basicity due to the inductive effect transmitted through the ethyl linker (estimated pKa reduction of 0.3–0.8 units).

Amine Protonation

Data to verify

Predicted pKa = 9.77 ± 0.19; >99.5% protonated at pH 7.4

Protonation state may influence cellular permeability

In silico prediction; experimental validation needed

Evidence Dimension	Amine basicity (pKa)
Target Compound Data	pKa = 9.77 ± 0.19 (predicted)
Comparator Or Baseline	Standard phenethylamine pKa ≈ 9.8–10.0; 2,5-dimethoxy-substituted phenethylamines estimated pKa ≈ 9.0–9.4 (electronic effect of aryl substitution)
Quantified Difference	Estimated 0.3–0.8 pKa units higher than 2,5-dimethoxy-substituted analogs
Conditions	In silico prediction using ACD/Labs or ChemAxon algorithm at 25 °C in aqueous solution

Why This Matters

The higher fraction of protonated species at physiological pH may affect passive membrane permeation rates and intracellular distribution patterns relative to NBOMe analogs, which are relevant considerations for cellular assay design and data interpretation.

2-(4-Fluorophenyl)-N-(4-methoxy-2,5-dimethylbenzyl)ethanamine: Research Applications

Serotonergic Off-Target De-Risking in Screening Panels

This compound serves as a structurally matched negative control for panels that include NBOMe-series compounds. Because it lacks the 2,5-dimethoxy pharmacophore essential for high-affinity 5-HT2A binding [1], it can be used to discriminate target-specific activity from non-specific N-benzylphenethylamine scaffold effects in counter-screening assays. Users running broad GPCR or kinase profiling with ChemBridge diversity libraries can employ this compound to identify hits where the N-benzylphenethylamine scaffold itself contributes to observed activity, enabling scaffold-specific SAR interpretation.

Physicochemical Property-Driven Hit-to-Lead Optimization

With its elevated LogP (4.61) [1] and low tPSA (21.3 Ų) [1] relative to canonical NBOMe structures, this compound is suitable for inclusion in property-diversification sets during hit-to-lead campaigns. Medicinal chemistry teams exploring the lipophilic tolerance of a lead series can use this compound as a benchmark for the upper LogP range, enabling systematic evaluation of how increasing lipophilicity affects potency, selectivity, and ADME parameters without introducing the serotonergic activity that would confound the analysis if an NBOMe analog were used.

N-Benzylphenethylamine Scaffold-Hopping SAR Studies

The unique combination of a 4-methoxy-2,5-dimethylbenzyl N-substituent with an unsubstituted 4-fluorophenyl ring makes this compound a valuable tool for systematic SAR exploration of N-benzylphenethylamine scaffold-hopping strategies. Researchers can compare its activity profile against the well-documented NBOMe series [1] to deconvolute the contributions of: (1) N-benzyl substitution pattern versus (2) phenyl ring substitution to overall receptor binding and functional activity. This application leverages the compound's structural divergence at two independent pharmacophoric positions.

Computational GPCR Ligand Prediction Validation

With no reported biological activity data in public databases, this compound is an ideal candidate for prospective testing in computational pharmacology models, including molecular docking, pharmacophore modeling, and machine learning-based activity prediction platforms. Its predicted inactivity at 5-HT2A (based on missing pharmacophore elements [1]) provides a testable hypothesis for evaluating the specificity of virtual screening workflows. Positive binding predictions for non-serotonergic targets would generate novel, testable hypotheses and potentially uncover new target classes for the N-benzylphenethylamine scaffold.

Application

Selection Property

Validation Focus

Serotonergic off-target de-risking in screening panels

Absence of 2,5-dimethoxy pharmacophore

Counter-screen against 5-HT2A activity; scaffold-specific SAR interpretation

Physicochemical property-driven hit-to-lead optimization

Elevated LogP and low tPSA benchmark

Lipophilicity tolerance evaluation; ADME parameter assessment without serotonergic confound

N-Benzylphenethylamine scaffold-hopping SAR

Dual-site substitution divergence

Deconvolute N-benzyl vs. phenyl ring contributions to receptor binding

Computational GPCR ligand prediction validation

Predicted 5-HT2A inactivity

Prospective testing in molecular docking and virtual screening workflows

• [1] Rickli A, Luethi D, Reinisch J, Buchy D, Hoener MC, Liechti ME. Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs). Neuropharmacology. 2015 Dec;99:546-553. View Source